Cas no 1132639-46-3 (oxane-2,3,4,5-tetrol)

• Product Name: oxane-2,3,4,5-tetrol
• CAS No: 1132639-46-3
• Molecular Formula: C₅H₁₀O₅
• Molecular Weight: 150.129902362823
• MDL: MFCD00066648
• CID: 2880034
• PubChem ID: 229

oxane-2,3,4,5-tetrol Properties

Names and Identifiers

• Pentopyranose
• Pentopyranoside
• Pentose
• oxane-2,3,4,5-tetrol
• Holzzucker; Losan;alpha-Xylose
• Pentopyranose #
• d(-)-arabinose
• D(-)Arabinose
• L(+)Arabinose
• SMR000857162
• dextro-xylose
• a-Lyxopyranose
• a-Xylopyranose
• b-Ribopyranose
• Arabinose-
• an arabinopyranose
• L-?Arabinopyranose
• .alpha.-d-Xylose
• .alpha.-D-Lyxose
• .alpha.-D
• SCHEMBL933026
• D,L-ARABINOSE
• MFCD00006609
• SY013750
• SB47708
• HMS3371M01
• D-[5-13C]RIBOSE
• 478506-29-5
• Lyxopyranose, .alpha.-D-
• 1132639-46-3
• 139657-62-8
• .alpha.-D-Lyxopyranose
• 57066-79-2
• SY112851
• NSC-164936
• A-d-xylopyranose
• MLS001332430
• SB45272
• D-[1-2H]xylose
• D-[3-2H]ribose
• 201741-00-6
• 478506-63-7
• 50986-18-0
• 178101-87-6
• CHEBI:131402
• CHEMBL14343
• DTXCID701375352
• D-[2-2H]XYLOSE
• DTXCID60209350
• D-[2,5-13C2]ribose
• D-[1,2-13C2]ribose
• NCIOpen2_003813
• AKOS000120061
• EN300-20117
• HMS2234M04
• Oxane-2,3,4,5-tetrol, (3S,4R,5R)-
• D-[1,3-13C2]RIBOSE
• 213825-56-0
• D-[3-13C]RIBOSE
• 478506-32-0
• DTXSID60859031
• NSC76347
• NSC164936
• SB46706
• D-[UL-13C5]RIBOSE
• L-Arabinose;L-Arabinopyranose
• SB47704
• 131771-69-2
• BCP05227
• (3R,4S,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
• 478506-58-0
• MLS001332429
• D-Xylose-1-13C
• D-[2-2H]ribose
• 478506-23-9
• SB45434
• 70849-21-7
• 211947-12-5
• FT-0674419
• D-[2,3,4,5-13C4]RIBOSE
• A-?D-?Xylopyranose
• beta-D-Ribopyranose (9CI)
• Oprea1_189511
• alpha-L-Lyxopyranose (9CI)
• MLS006011474
• 4AB5584D-7A79-4737-B016-F7CB0A018088
• 87-72-9
• .alpha.-D-Ribopyranose
• NS00101097
• D-[4-2H]ribose
• L(+)Arabinose; Amidosulfonic acid; 4-Dimethylaminobenzalrhodanine;(2S,3R,4S,5S)-tetrahydro-2H-pyran-2,3,4,5-tetraol
• FT-0627692
• SY013715
• VS-00832
• MFCD20731172
• SRBFZHDQGSBBOR-UHFFFAOYSA-N
• NS00008698
• CHEBI:25901
• MLS003106569
• .alpha.-D-Ribose
• NSC407015
• 209909-88-6
• SY074695
• FT-0638798
• NSC93887
• D-[5,5'-2H2]RIBOSE
• 202114-47-4
• alpha-D-Arabinopyranose (9CI)

• MDL： MFCD00066648
• InChIKey： SRBFZHDQGSBBOR-UHFFFAOYSA-N
• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2
• SMILES： O1CC(C(C(C1O)O)O)O

Computed Properties

• Exact Mass: 150.053
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.053
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Topological Polar Surface Area: 90.2
• Molecular Weight: 150.13

Experimental Properties

• LogP: -2.58230
• PSA: 90.15000
• Boiling Point: 333.2°Cat760mmHg
• Melting Point: 153-154 deg C
• Flash Point: 333.2°Cat760mmHg
• Density: 1.757

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentoses